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Compound of Interest

Compound Name: ODM-204

Cat. No.: B1150134 Get Quote

Disclaimer: This document provides guidance on the handling of the investigational compound

ODM-204 based on general principles for potent pharmaceutical agents. An official Safety Data

Sheet (SDS) for ODM-204 is not publicly available. Researchers must consult the manufacturer

or supplier for a specific SDS and conduct a thorough risk assessment before handling this

compound.

ODM-204 is an investigational, nonsteroidal dual inhibitor of the CYP17A1 enzyme and the

androgen receptor (AR), developed for the treatment of castration-resistant prostate cancer

(CRPC).[1][2] As a potent, biologically active molecule designed to modulate critical hormonal

pathways, strict adherence to safety protocols is essential to minimize occupational exposure

and ensure a safe laboratory environment.

Essential Safety and Handling Plan
Handling potent compounds like ODM-204 requires a multi-faceted approach encompassing

engineering controls, administrative procedures, and personal protective equipment. The

primary routes of exposure to be controlled are inhalation of airborne particles and dermal

contact.[3]
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Hazard Type Description

Pharmacological

As a dual inhibitor of CYP17A1 and the

androgen receptor, ODM-204 is designed to

potently disrupt steroid biosynthesis and

androgen signaling.[2][3] Accidental exposure

could lead to hormonal effects.

Toxicological

While clinical trials reported mild adverse effects

such as fatigue, nausea, and weight changes in

patients, the toxicity of the pure, concentrated

compound in a laboratory setting is not fully

characterized.[4][5] New chemical entities

without extensive toxicological data should be

handled as potentially hazardous.[6]

Physical

The compound is likely a solid (powder). This

form presents a significant risk of aerosolization

during handling, such as weighing and

transferring.[3]

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the specific task and the potential for exposure. A risk-

based approach should be adopted.[7]
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Task Minimum Required PPE

Handling Unopened Containers Nitrile gloves, lab coat, safety glasses.

Weighing & Transferring (Solid Form)

Double nitrile gloves, disposable impervious

gown with closed cuffs, hair cover, shoe covers,

safety glasses with side shields or chemical

splash goggles, and a fit-tested N95 or higher

respirator. All operations must be performed

within a certified chemical fume hood, ventilated

balance enclosure, or glove box.[6][8]

Preparing Solutions

Double nitrile gloves, disposable impervious

gown, safety glasses with side shields or

chemical splash goggles. Work should be

conducted in a chemical fume hood.

Administering to Animals
Nitrile gloves, lab coat or disposable gown,

safety glasses.

Handling Waste
Double nitrile gloves, disposable gown, safety

glasses or goggles.

Operational Plan: Step-by-Step Handling
Designated Area: All work with solid ODM-204 must be conducted in a designated area with

restricted access, such as a dedicated fume hood or a potent compound handling room.[8]

The area should be clearly marked with warning signs.

Engineering Controls: Use primary engineering controls to minimize exposure. This includes

certified chemical fume hoods, ventilated balance enclosures, or glove boxes for handling

powders.[6] The facility should have single-pass air handling, and the potent compound area

should be under negative pressure relative to adjacent spaces.[8]

Weighing the Compound:

Don all required PPE for handling solids.

Perform weighing within a ventilated balance enclosure or fume hood.
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Use a dedicated set of spatulas and weigh boats.

Carefully transfer the weighed powder to a sealable container.

Preparing Stock Solutions:

Don appropriate PPE for handling liquids.

In a chemical fume hood, add solvent to the container with the pre-weighed ODM-204.

Ensure the container is securely capped before mixing or vortexing.

Decontamination:

After each operation, decontaminate all surfaces (weigh boats, spatulas, work surfaces)

with an appropriate solvent (e.g., 70% ethanol or as determined by solubility data)

followed by a cleaning agent.[9]

Dispose of all contaminated disposable materials as hazardous waste.
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Preparation

Handling Solid ODM-204

Post-Handling

1. Designate Area &
Verify Engineering Controls

2. Don Appropriate PPE

3. Weigh Compound in
Ventilated Enclosure

4. Prepare Solution
in Fume Hood

5. Decontaminate Surfaces
& Equipment

6. Segregate & Dispose
of Waste

7. Doff PPE Correctly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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